Cas no 81998-03-0 (4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide)

• Product Name: 4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide
• CAS No: 81998-03-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD11042487
• CID: 1804906
• PubChem ID: 253661407
• Update Time: 2025-04-21

4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIMETHYL-2,2'-BIPYRIDINE 1-OXIDE
• 4-methyl-2-(4-methylpyridin-2-yl)pyridine 1-oxide
• 4-Methyl-2-(4-methyl-2-pyridinyl)pyridin-1-oxid
• 4-Methyl-2-(4-methyl-2-pyridinyl)pyridine 1-oxide
• 4-Méthyl-2-(4-méthyl-2-pyridinyl)pyridine-1-oxyde
• pyridine, 4-methyl-2-(4-methyl-2-pyridinyl)-, 1-oxide
• 4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide
• 4-methyl-2-(4-methylpyridin-2-yl)-1-oxidopyridin-1-ium
• 2,2'-Bipyridine,4,4'-dimethyl-,1-oxide
• 4,4'-dimethyl-2,2'-bipyridine N-oxide
• 4,4'-Dimethyl-2,2'-bipyridyl N-oxide
• MFCD11042487
• T71357
• VNSKKRAUVGCMPH-UHFFFAOYSA-N
• 4,4'-Dimethyl-[2,2'-bipyridine] 1-oxide
• DTXSID80544437
• 81998-03-0
• YSWG814
• D4467
• SY056511
• 4,4 inverted exclamation mark -Dimethyl-[2,2 inverted exclamation mark -bipyridine] N-Oxide
• 4-Methyl-2-(4-methylpyridin-2-yl)-1-oxo-1lambda~5~-pyridine
• SCHEMBL2955394
• 2,2'-Bipyridine,4,4'-dimethyl-,1'-oxide
• J-400504

• MDL： MFCD11042487
• Inchi： 1S/C12H12N2O/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14(12)15/h3-8H,1-2H3
• InChI Key： VNSKKRAUVGCMPH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C)=CC=1C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• Melting Point: 85.0 to 89.0 deg-C
• PSA: 38.35000
• LogP: 2.79390

4,4'-Dimethyl-2,2'-bipyridyl 1-Oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313